Cas no 2138422-82-7 (Methyl 3-(1,3-oxazol-5-yl)prop-2-ynoate)

• Product Name: Methyl 3-(1,3-oxazol-5-yl)prop-2-ynoate
• CAS No: 2138422-82-7
• MF: C₇H₅NO₃
• MW: 151.119501829147
• CID: 6060542
• PubChem ID: 165463899
• Update Time: 2025-07-02

Methyl 3-(1,3-oxazol-5-yl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1,3-oxazol-5-yl)prop-2-ynoate
• EN300-787230
• 2138422-82-7
• Methyl 3-(1,3-oxazol-5-yl)prop-2-ynoate

• Inchi： 1S/C7H5NO3/c1-10-7(9)3-2-6-4-8-5-11-6/h4-5H,1H3
• InChI Key： SSZQLTPXLDVMOS-UHFFFAOYSA-N
• SMILES： O1C=NC=C1C#CC(=O)OC

Computed Properties

• Exact Mass: 151.026943022g/mol
• Monoisotopic Mass: 151.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 3-(1,3-oxazol-5-yl)prop-2-ynoate

Professional Introduction to Methyl 3-(1,3-oxazol-5-yl)prop-2-ynoate (CAS No. 2138422-82-7)

Methyl 3-(1,3-oxazol-5-yl)prop-2-ynoate, a compound with the chemical identifier CAS No. 2138422-82-7, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural motif of this molecule, featuring a propynoate ester linked to an oxazole ring, provides a unique scaffold that is amenable to further functionalization and medicinal chemistry exploration.

The oxazole core is a prominent scaffold in medicinal chemistry, known for its presence in numerous bioactive molecules. Its five-membered ring structure, incorporating an oxygen atom and two nitrogen atoms, imparts specific electronic and steric properties that can modulate interactions with biological targets. In the case of Methyl 3-(1,3-oxazol-5-yl)prop-2-ynoate, the propynoate moiety introduces additional reactivity, making it a valuable intermediate for synthesizing more complex molecules. This combination of features has positioned it as a promising candidate for further investigation in various therapeutic areas.

Recent studies have highlighted the importance of oxazole derivatives in the development of novel therapeutic agents. These compounds have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The propynoate group in Methyl 3-(1,3-oxazol-5-yl)prop-2-ynoate adds an additional layer of functionality that can be exploited for designing molecules with enhanced pharmacological profiles. For instance, the triple bond in the propynoate moiety can serve as a versatile handle for further chemical modifications, such as cross-coupling reactions or hydrofunctionalization.

One of the most compelling aspects of Methyl 3-(1,3-oxazol-5-yl)prop-2-ynoate is its potential as a building block for the synthesis of more complex drug candidates. The oxazole ring can interact with biological targets through hydrogen bonding and π-stacking interactions, while the propynoate group provides a site for further derivatization. This dual functionality makes it an attractive starting point for designing molecules with tailored properties. For example, researchers have explored its use in the synthesis of kinase inhibitors, where the oxazole ring can mimic ATP binding pockets and the propynoate group can be modified to enhance binding affinity.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug discovery. Oxazole derivatives are particularly noteworthy due to their broad spectrum of biological activities and favorable pharmacokinetic properties. Methyl 3-(1,3-oxazol-5-yl)prop-2-ynoate exemplifies this trend by combining a well-studied heterocyclic scaffold with a reactive alkyne group. This combination offers numerous opportunities for developing novel therapeutics with improved efficacy and reduced side effects.

In addition to its pharmaceutical applications, Methyl 3-(1,3-oxazol-5-yl)prop-2-ynoate has shown promise in materials science and agrochemical research. The unique structural features of this compound make it suitable for applications in organic electronics and polymer chemistry. For instance, its ability to undergo various functionalization reactions allows for the creation of conjugated polymers with specific optoelectronic properties. These materials could find use in organic light-emitting diodes (OLEDs), photovoltaic cells, and other advanced technological applications.

The synthesis of Methyl 3-(1,3-oxazol-5-yl)prop-2-ylnonoate involves multi-step organic transformations that highlight its synthetic utility. Key steps include the formation of the oxazole ring via cyclocondensation reactions and subsequent functionalization of the propynoate group through palladium-catalyzed cross-coupling reactions or other coupling strategies. These synthetic methodologies underscore the compound's versatility as an intermediate in complex molecule construction.

Recent advances in computational chemistry have further enhanced our understanding of how Methyl 3-(1,3-oxazol-5-yl)prop-2ynonoate interacts with biological targets. Molecular modeling studies have revealed that the oxazole ring can effectively engage with protein binding pockets through hydrogen bonding networks. Additionally, the propynoate group can modulate interactions through its polarizability and electronic distribution. These insights are crucial for designing molecules with optimized binding affinities and selectivity.

The growing interest in heterocyclic compounds like Methyl 3-(1,3-oxazol-5-yl)prop-2ynonoate is also driven by their environmental sustainability profile. Many traditional synthetic routes involve hazardous reagents or generate significant waste byproducts. In contrast, modern synthetic strategies emphasize green chemistry principles by utilizing catalytic methods and renewable feedstocks. These approaches not only reduce environmental impact but also improve process efficiency and cost-effectiveness.

In conclusion, Methyl 3-(1,3-oxazol-5-yl)prop-2ynonoate (CAS No. 2138422827) represents a versatile and promising compound with significant potential in pharmaceuticals and materials science. Its unique structural features offer numerous opportunities for further exploration and application development. As research continues to uncover new biological activities and synthetic possibilities，this compound is poised to play an increasingly important role in advancing scientific innovation across multiple disciplines.